5-(3-{1-[3-(3-pyridinyl)propyl]-1H-pyrazol-3-yl}phenyl)pyrimidine

• IUPAC Name: 5-[3-[1-(3-pyridin-3-ylpropyl)pyrazol-3-yl]phenyl]pyrimidine
• InChI: InChI=1S/C21H19N5/c1-6-18(20-14-23-16-24-15-20)12-19(7-1)21-8-11-26(25-21)10-3-5-17-4-2-9-22-13-17/h1-2,4,6-9,11-16H,3,5,10H2
• InChI Key: RXKIMPQBVWOXOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CN=CN=C2)C3=NN(C=C3)CCCC4=CN=CC=C4
• Molecular Formula: C21H19N5
• Molecular Weight: 341.4 g/mol

Description

Pyridine is an aromatic, heterocyclic, organic compound similar to benzene, with a nitrogen atom replacing one of the carbon atoms in the benzene ring. Pyrimidine is also an aromatic, heterocyclic, organic compound similar to pyridine, and it has nitrogen atoms at positions 1 and 3 in the ring.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves cyclization processes or domino reactions. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of pyridine is C5H5N, and it is a six-membered ring with two nitrogen atoms. The molecular structure of a similar compound, 3-(3-Pyridinyl)propyl 1-(3,3-dimethyl-2-oxopentanoyl)prolinate, is C20H28N2O4.

Chemical Reactions Analysis

The chemical reactions of pyrimidine derivatives often involve [3+3], [4+2], [5+1] cyclization processes or domino reactions. The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyridine include a molecular weight of 121.1796 and a chemical structure that is available as a 2D Mol file or as a computed 3D SD file.

Future Directions

The future directions for research on pyrimidine derivatives could include further exploration of their synthesis methods and biological activities. This could pave the way for the discovery of new therapeutic medicines and drug designs.